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Compound of Interest

Compound Name: Ac-DEMEEC-OH

Cat. No.: B10846190

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This guide provides detailed procedural information for the safe
disposal of Ac-DEMEEC-OH (N-acetyl-S-(2,2-dicarboxyethyl)-L-cysteine), drawing upon safety
data for the closely related and well-documented compound, N-acetyl-L-cysteine (NAC), in the
absence of a specific Safety Data Sheet (SDS) for Ac-DEMEEC-OH.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be equipped with the appropriate
personal protective equipment (PPE). This includes, but is not limited to, safety goggles with
side-shields, chemical-resistant gloves, and a lab coat.[1][2] In cases of insufficient ventilation
or potential for dust formation, a suitable respirator should be worn.[3] An eye-wash station and
safety shower should be readily accessible.

In the event of accidental exposure:

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, ensuring to lift the upper and lower eyelids. Seek prompt medical attention.[1][3]

» Skin Contact: Remove any contaminated clothing and wash the affected skin area with
plenty of soap and water. If irritation persists, seek medical advice.[1]
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 Inhalation: Move the individual to an area with fresh air. If breathing becomes difficult,
administer oxygen and seek immediate medical help.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][3]

Step-by-Step Disposal Protocol

The disposal of Ac-DEMEEC-OH, treated as a hazardous waste, must adhere to local,
regional, and national regulations.[4][5]

¢ Waste Identification and Collection:

o Collect waste Ac-DEMEEC-OH, whether in solid form or in solution, in a designated,
properly labeled, and sealed waste container.

o Avoid mixing with other incompatible waste streams. Based on information for the related
compound NAC, Ac-DEMEEC-OH may be incompatible with strong oxidizing agents and
strong bases.[4][5]

o Small Spills:

o For minor spills of solid material, carefully sweep or scoop the substance into a suitable
waste disposal container, minimizing dust generation.[3][6]

o Clean the spill area with water and a cloth, and dispose of the cleaning materials in the
same hazardous waste container.[3]

o Large Spills:

Evacuate the immediate area.

[¢]

o

Wear appropriate PPE, including respiratory protection.

o

Contain the spill using inert absorbent materials.

[¢]

Collect the spilled material and absorbent into a sealed container for disposal.[3]
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o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected and treated as hazardous waste.

o Do not reuse empty containers.[7] They should be disposed of in accordance with
institutional and regulatory guidelines.

» Final Disposal:

o All waste containing Ac-DEMEEC-OH must be disposed of through a licensed
professional waste disposal service.[8]

o Do not discharge the chemical or its containers into drains or the environment.[2][5]

Quantitative Data Summary

While specific quantitative data for Ac-DEMEEC-OH is not available, the following table
summarizes key information for the related compound, N-acetyl-L-cysteine, which can serve as
a useful reference.

Value (for N-acetyl-L-

Property ) Source
cysteine)

Molecular Formula C5H9NO3S [3]

Melting Point 109°C (228.2°F) [3]

Oral LD50 (Rat) 5050 mg/kg [5]

Water Solubility Soluble [3]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Ac-DEMEEC-OH.
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Caption: Workflow for the safe disposal of Ac-DEMEEC-OH.
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This comprehensive guide, based on the best available information for a structurally similar
compound, provides the necessary procedural details for the safe and compliant disposal of
Ac-DEMEEC-OH. Always consult your institution's specific safety protocols and a qualified
safety officer for any additional guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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